Cas no 1807085-31-9 (Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate)

• Product Name: Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate
• CAS No: 1807085-31-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4960537
• Update Time: 2025-06-08

Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate

• Inchi： 1S/C11H12N2O3/c1-15-8-3-7(5-12)10(6-13)9(4-8)11(14)16-2/h3-4H,5,12H2,1-2H3
• InChI Key： OZRXLIVTPYTHMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C(C#N)=C(CN)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate

Comprehensive Overview of Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate (CAS No. 1807085-31-9)

Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate (CAS No. 1807085-31-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a cyano group, methoxy substituent, and ester functionality, serves as a versatile intermediate in the development of bioactive molecules. Its CAS number 1807085-31-9 is frequently searched in scientific databases, reflecting its relevance in modern chemical applications.

In recent years, the demand for high-purity intermediates like Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate has surged, driven by advancements in drug discovery and material science. Researchers often explore its potential in designing small-molecule inhibitors or fluorescent probes, aligning with trends in precision medicine and diagnostic imaging. The compound’s cyano (-CN) group enhances its reactivity, making it a valuable building block for heterocyclic synthesis, a topic frequently queried in academic and industrial forums.

The synthesis of Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate typically involves multi-step organic reactions, including esterification, amination, and cyanation. These processes are optimized to achieve high yields and purity, critical for applications in API (Active Pharmaceutical Ingredient) development. Laboratories often prioritize scalable synthetic routes for this compound, addressing common search queries like "efficient synthesis of cyano-containing benzoates" or "optimization of aminomethylation reactions."

From an analytical perspective, CAS No. 1807085-31-9 is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with stringent quality control standards, a recurring concern among manufacturers and end-users. The compound’s solubility profile and stability under various conditions are also widely studied, as evidenced by frequent searches for "physicochemical properties of Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate."

Beyond pharmaceuticals, Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate finds niche applications in agrochemical research and functional material design. Its methoxy group contributes to enhanced lipophilicity, a property leveraged in formulating crop protection agents. Additionally, the compound’s conjugated system attracts interest in organic electronics, where researchers explore its potential in light-emitting diodes (OLEDs) or sensors.

Environmental and regulatory considerations are increasingly shaping discussions around compounds like CAS 1807085-31-9. Stakeholders frequently search for "green chemistry alternatives" or "sustainable synthesis protocols" to minimize waste and energy consumption. Innovations such as catalytic amination or biocatalytic approaches are gaining traction, reflecting the industry’s shift toward eco-friendly practices.

In summary, Methyl 3-aminomethyl-2-cyano-5-methoxybenzoate (CAS No. 1807085-31-9) exemplifies the intersection of chemical innovation and practical utility. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in contemporary research. As scientific inquiries evolve, this compound will likely remain a focal point for structure-activity relationship studies and process optimization efforts.